![molecular formula C9H11BO4 B151342 3-(2-Methoxy-2-oxoethyl)phenylboronic acid CAS No. 643094-11-5](/img/structure/B151342.png)
3-(2-Methoxy-2-oxoethyl)phenylboronic acid
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Overview
Description
3-(2-Methoxy-2-oxoethyl)phenylboronic acid, also known as 3-MOP, is a synthetic boronic acid that has been used in a variety of scientific research applications. 3-MOP is a useful tool for researchers, as it can be used to modify proteins and other molecules, allowing for a greater understanding of their structure and function.
Scientific Research Applications
Overview of Phenylboronic Acids and Derivatives
Phenylboronic acids and their derivatives, such as 3-(2-Methoxy-2-oxoethyl)phenylboronic acid, are compounds of significant interest in various fields of scientific research. Benzoxaboroles, a class of derivatives of phenylboronic acids, have been studied extensively due to their unique properties and wide applications. Notably, benzoxaboroles serve as building blocks and protecting groups in organic synthesis. Some benzoxaboroles exhibit biological activity and are under clinical trials, highlighting their potential in biomedicine. Furthermore, their ability to bind hydroxyl compounds enables their application as molecular receptors for sugars and glycoconjugates, showcasing the versatility of phenylboronic acid derivatives in scientific research (Adamczyk-Woźniak, Cyrański, Żubrowska, & Sporzyński, 2009).
Electrochemical Biosensors Based on Phenylboronic Acid Derivatives
The development of electrochemical biosensors utilizing phenylboronic acid (PBA) and its derivatives represents a significant area of application in scientific research. PBAs are known for their selective binding to 1,2- and 1,3-diols, forming negatively charged boronate esters in neutral aqueous media. This property is exploited in constructing electrochemical glucose sensors, with PBA-modified electrodes being widely studied for this purpose. Moreover, PBA-modified electrodes can detect various compounds, including hydroxy acids and fluoride ions, further demonstrating the potential of PBA derivatives in biosensor technology and its relevance for health and environmental monitoring (Anzai, 2016).
Drug Delivery Applications
Phenylboronic acid derivatives also find applications in drug delivery systems. For instance, pH- and sugar-sensitive layer-by-layer (LbL) films and microcapsules have been developed for targeted drug delivery. These systems can respond to changes in pH or the presence of glucose, enabling the controlled release of drugs in specific environments such as tumor cells, inflamed tissues, or in response to glucose levels in diabetic patients. Such innovative drug delivery systems highlight the role of phenylboronic acid derivatives in advancing therapeutic strategies and personalized medicine (Sato, Yoshida, Takahashi, & Anzai, 2011).
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
[3-(2-methoxy-2-oxoethyl)phenyl]boronic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BO4/c1-14-9(11)6-7-3-2-4-8(5-7)10(12)13/h2-5,12-13H,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBNUXNCUNUMZFL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC=C1)CC(=O)OC)(O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40623191 |
Source
|
Record name | [3-(2-Methoxy-2-oxoethyl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.99 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
643094-11-5 |
Source
|
Record name | [3-(2-Methoxy-2-oxoethyl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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